Cas no 2137439-43-9 (rac-(4aR,8aS)-5-ethyl-octahydro-2H-1,4-benzoxazine)

• Product Name: rac-(4aR,8aS)-5-ethyl-octahydro-2H-1,4-benzoxazine
• CAS No: 2137439-43-9
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5760303
• PubChem ID: 165841699
• Update Time: 2025-05-19

rac-(4aR,8aS)-5-ethyl-octahydro-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

• rac-(4aR,8aS)-5-ethyl-octahydro-2H-1,4-benzoxazine
• 2137439-43-9
• EN300-732183

• Inchi： 1S/C10H19NO/c1-2-8-4-3-5-9-10(8)11-6-7-12-9/h8-11H,2-7H2,1H3/t8?,9-,10+/m0/s1
• InChI Key： HBZIJOAVCUXYHG-CBMCFHRWSA-N
• SMILES： O1CCN[C@H]2[C@@H]1CCCC2CC

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 21.3Ų

Additional information on rac-(4aR,8aS)-5-ethyl-octahydro-2H-1,4-benzoxazine

Professional Introduction to rac-(4aR,8aS)-5-ethyl-octahydro-2H-1,4-benzoxazine (CAS No. 2137439-43-9)

Rac-(4aR,8aS)-5-ethyl-octahydro-2H-1,4-benzoxazine, a compound with the CAS number 2137439-43-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of benzoxazine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural configuration of this molecule, specifically the stereochemistry at the 4aR and 8aS positions, plays a crucial role in determining its pharmacological properties and interactions with biological targets.

The synthesis of rac-(4aR,8aS)-5-ethyl-octahydro-2H-1,4-benzoxazine involves a series of carefully orchestrated chemical reactions that highlight the precision and expertise required in modern organic synthesis. The process typically begins with the formation of the benzoxazine core, which is achieved through cyclization reactions involving appropriately substituted phenols and aldehydes. The subsequent introduction of the ethyl group at the 5-position and the manipulation of stereochemistry at the 4a and 8a positions require meticulous control over reaction conditions, including temperature, solvent choice, and catalyst systems.

In recent years, benzoxazine derivatives have been extensively studied for their potential in various therapeutic areas. Notably, research has demonstrated their efficacy in inhibiting specific enzymes and receptors that are implicated in inflammatory diseases, neurodegenerative disorders, and even certain types of cancer. The unique structural features of rac-(4aR,8aS)-5-ethyl-octahydro-2H-1,4-benzoxazine make it a particularly interesting candidate for further investigation. The presence of the octahydro moiety contributes to its lipophilicity, which can enhance membrane permeability and thus improve bioavailability.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The stereochemistry at the 4aR and 8aS positions is not arbitrary; it has been carefully selected based on computational modeling and previous experimental data that suggest these configurations are optimal for binding to biological targets. This level of precision is critical in pharmaceutical research, where even minor changes in molecular structure can significantly alter biological activity.

The pharmacological profile of rac-(4aR,8aS)-5-ethyl-octahydro-2H-1,4-benzoxazine has been preliminarily assessed through both in vitro and in vivo studies. Initial results indicate that this compound exhibits significant inhibitory activity against certain enzymes involved in inflammatory pathways. For instance, studies have shown that it can effectively block the activity of cyclooxygenase (COX), an enzyme that plays a key role in the production of prostaglandins, which are mediators of inflammation. This suggests that rac-(4aR,8aS)-5-ethyl-octahydro-2H-1,4-benzoxazine may have therapeutic potential in conditions such as rheumatoid arthritis and other chronic inflammatory diseases.

Beyond its anti-inflammatory properties, this compound has also shown promise in preliminary cancer research. Specific derivatives of benzoxazine have been found to induce apoptosis in certain cancer cell lines by disrupting critical signaling pathways. While more extensive studies are needed to fully understand its mechanism of action and potential side effects, these initial findings are encouraging. The ability to selectively target cancer cells while minimizing harm to healthy tissues is a major goal in oncology research.

The development of new pharmaceuticals relies heavily on innovative synthetic methodologies. The synthesis of rac-(4aR,8aS)-5-ethyl-octahydro-2H-1,4-benzoxazine exemplifies how advances in synthetic chemistry can lead to the creation of novel compounds with tailored properties. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve the desired stereochemical configuration with high enantiomeric purity. These methods not only enhance the yield and efficiency of synthesis but also ensure that the final product meets stringent quality standards required for pharmaceutical applications.

In conclusion, rac-(4aR,8aS)-5-ethyl-octahydro-2H-1,4-benzoxazine (CAS No. 2137439-43-9) represents a promising candidate for further pharmaceutical development. Its unique structural features and preliminary biological activity make it an attractive molecule for investigating new therapeutic strategies against inflammatory diseases and cancer. As research continues to uncover more about its pharmacological properties and synthetic pathways, this compound is poised to contribute significantly to advancements in medicinal chemistry.